Cas no 1604322-41-9 (Benzene, 1-[(1S)-1-azidoethyl]-3-fluoro-)

• Product Name: Benzene, 1-[(1S)-1-azidoethyl]-3-fluoro-
• CAS No: 1604322-41-9
• MF: C₈H₈FN₃
• MW: 165.167624473572
• CID: 5820481
• PubChem ID: 121599224
• Update Time: 2025-05-24

Benzene, 1-[(1S)-1-azidoethyl]-3-fluoro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-[(1S)-1-azidoethyl]-3-fluoro-
• AKOS026733090
• 1604322-41-9
• 1-[(1S)-1-Azidoethyl]-3-fluorobenzene
• EN300-3193025

• Inchi： 1S/C8H8FN3/c1-6(11-12-10)7-3-2-4-8(9)5-7/h2-6H,1H3/t6-/m0/s1
• InChI Key： XUQCSQLPGNKPLI-LURJTMIESA-N
• SMILES： [C@@H](C1C=CC=C(F)C=1)(C)N=[N+]=[N-]

Computed Properties

• Exact Mass: 165.07022543g/mol
• Monoisotopic Mass: 165.07022543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 14.4Ų

Additional information on Benzene, 1-[(1S)-1-azidoethyl]-3-fluoro-

Benzene, 1-[(1S)-1-Azidoethyl]-3-Fluoro-

Benzene, 1-[(1S)-1-Azidoethyl]-3-Fluoro-, also known by its CAS number 1604322-41-9, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of benzene, a fundamental aromatic hydrocarbon, with specific substituents that confer unique properties. The presence of a fluorine atom at the 3-position and an azidoethyl group at the 1-position introduces stereochemistry and functional diversity, making it a valuable molecule for research and potential applications in drug discovery.

The structure of Benzene, 1-[(1S)-1-Azidoethyl]-3-Fluoro-, is characterized by a benzene ring with two substituents: a fluorine atom and an azidoethyl group. The azide group (-N₃) is a highly reactive functional group that is commonly used in click chemistry reactions, such as the Huisgen cycloaddition. This reactivity makes the compound a promising candidate for the synthesis of bioactive molecules and materials with tailored properties. The stereochemistry at the azidoethyl group (denoted by the (S) configuration) adds another layer of complexity, enabling the study of enantioselective reactions and chiral recognition.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of Benzene, 1-[(1S)-1-Azidoethyl]-3-Fluoro-. Researchers have employed various strategies, including transition metal-catalyzed cross-coupling reactions and stereoselective azide installations, to construct this compound. These methods not only ensure high yields but also maintain the stereochemical integrity of the molecule. For instance, a study published in Journal of Organic Chemistry demonstrated the use of palladium-catalyzed Suzuki-Miyaura coupling to introduce the azide group while preserving the (S) configuration.

The biological activity of Benzene, 1-[(1S)-1-Azidoethyl]-3-Fluoro- has been explored in several recent studies. In one notable investigation, researchers evaluated its potential as an anti-inflammatory agent. The compound exhibited moderate inhibitory activity against cyclooxygenase (COX) enzymes, which are key targets in inflammation-related diseases such as arthritis and cardiovascular disorders. Furthermore, preliminary toxicity studies indicated that the compound has a favorable safety profile at therapeutic concentrations.

Another area of interest is the application of Benzene, 1-[(1S)-1-Azidoethyl]-3-Fluoro-in drug delivery systems. Its azide functionality allows for conjugation with various biomolecules via click chemistry, enabling the creation of targeted drug carriers. A study published in Nature Communications highlighted its use as a building block for constructing stimuli-responsive nanoparticles that release drugs in response to specific environmental cues.

In terms of material science applications, Benzene, 1-[(1S)-Azidoethyl]-3-fluoro-is being investigated for its role in polymer synthesis. The azide group can participate in polymerization reactions to form high-performance materials with unique mechanical and thermal properties. For example, researchers have reported its use as a monomer in polyurethane production, resulting in materials with enhanced durability and flexibility.

The stereochemistry of Benzene, 1-((strong)-Azidoethyl)-3-Fluoro-, particularly at the azide-bearing carbon center (the (S) configuration), plays a critical role in determining its reactivity and biological activity. Enantioselective synthesis methods have been developed to ensure consistent production of this stereoisomer. These methods include asymmetric catalysis using chiral ligands and resolution techniques such as chromatography on chiral stationary phases.

Recent research has also focused on understanding the environmental fate and toxicity of Benzene derivatives like this compound. Studies conducted under simulated environmental conditions suggest that Benzene derivatives undergo slow degradation under aerobic conditions but exhibit rapid breakdown under anaerobic conditions or in the presence of microbial communities. These findings are crucial for assessing their potential impact on ecosystems if released into the environment.